Cas no 1046-56-6 (3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine)

• Product Name: 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine
• CAS No: 1046-56-6
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• MDL: MFCD00006462
• CID: 83324
• PubChem ID: 87567748
• Update Time: 2025-11-02

3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine
• 5,6-Diphenyl-3-(2-pyridyl)-1,2,4-triazine~PDT
• PDT
• 5,6-Diphenyl-3-(2-pyridyl)-1,2 4-triazine
• 5,6-diphenyl-3-pyridin-2-yl-1,2,4-triazine
• TIMTEC-BB SBB008869
• 3-(2-PYRIDYL)-5,6-DIPHENYLTRIAZINE
• as-Triazine, 5,6-diphenyl-3-(2-pyridyl)-
• 3-(2-Pyridinyl)-5,6-diphenyl-as-triazine
• 4-triazine,5,6-diphenyl-3-(2-pyridinyl)-2
• 5,6-Ddiphenyl-3-(2-pyridyl)-1,2,4-triazine
• 5,6-Diphenyl-3-(2-pyridinyl)-1,2,4-triazine
• 5,6-DIPHENYL-3-(2-PYRIDYL)-1,2,4-TRIAZINE
• 1,2,4-Triazine, 5,6-diphenyl-3-(2-pyridinyl)-
• Z9WP0M1OQU
• 5,6-diphenyl-3-(pyridin-2-yl)-1,2,4-triazine
• Maybridge1_007490
• Bio7C7
• ChemDiv1_019688
• CBMicro_025706
• Camb
• OTMYLOBWDNFTLO-UHFFFAOYSA-
• PDT (LIGAND)
• SCHEMBL17257204
• EU-0001368
• 5-26-12-00166 (Beilstein Handbook Reference)
• AMS_CNC_ID-117253909
• BIM-0025839.P001
• D84148
• SR-01000399497
• 3-(2-Pyridyl)-5,2,4-triazine
• DNDI1417275
• CHEMBL2094583
• NSC-242686
• HMS642O20
• BRN 0542151
• SR-01000399497-1
• MFCD00006462
• NSC 242686
• EINECS 213-878-7
• OTMYLOBWDNFTLO-UHFFFAOYSA-N
• CCG-11535
• BRD-K40497796-001-01-1
• as-Triazine,6-diphenyl-3-(2-pyridyl)-
• CS-0095539
• NSC242686
• AS-64877
• 1046-56-6
• SCHEMBL149565
• J-610077
• NS00023309
• 5,6-DIPHENYL-3-(PYRIDIN-2-YL)-AS-TRIAZINE
• AKOS001569955
• D1201
• SMSSF-0005635
• FT-0613588
• 1,4-Triazine, 5,6-diphenyl-3-(2-pyridinyl)-
• 5,6-di(phenyl)-3-pyridin-2-yl-1,2,4-triazine
• 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine, >=99%
• DTXSID8061428
• SB73251
• FERROPRINT
• 5,6-Diphenyl-3-(2-pyridinyl)-1,2,4-triazine #
• Cambridge id 5557900
• HMS562M10
• FERROTRACE
• SR-01000399497-2
• CHEBI:183381
• InChI=1/C20H14N4/c1-3-9-15(10-4-1)18-19(16-11-5-2-6-12-16)23-24-20(22-18)17-13-7-8-14-21-17/h1-14H
• UNII-Z9WP0M1OQU
• 3-(PYRIDIN-2-YL)-5,6-DIPHENYL-1,2,4-TRIAZINE
• STK835471
• DB-025952

• MDL： MFCD00006462
• Inchi： 1S/C20H14N4/c1-3-9-15(10-4-1)18-19(16-11-5-2-6-12-16)23-24-20(22-18)17-13-7-8-14-21-17/h1-14H
• InChI Key： OTMYLOBWDNFTLO-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NN=C(C2C=CC=CC=2)C=1C1C=CC=CC=1
• BRN： 0542151

Computed Properties

• Exact Mass: 310.12200
• Monoisotopic Mass: 310.121846
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.2028 (rough estimate)
• Melting Point: 191-193 °C (lit.)
• Boiling Point: 440.52°C (rough estimate)
• Flash Point: 237.7°C
• Refractive Index: 1.6400 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 51.56000
• LogP: 4.26760
• Solubility: Not determined

3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：XY8598150
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes

Additional information on 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine

Recent Advances in the Study of 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine (CAS: 1046-56-6)

3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine (CAS: 1046-56-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in chelation, fluorescence, and potential therapeutic uses. Recent studies have explored its role as a ligand for metal ions, its photophysical properties, and its biological activities, making it a compound of interest for both academic and industrial research.

One of the key areas of research involving 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine is its use as a chelating agent for transition metals. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated its high affinity for iron(II) ions, suggesting potential applications in iron sensing and sequestration. The study utilized spectroscopic techniques and density functional theory (DFT) calculations to elucidate the binding mechanism, revealing a 1:2 metal-to-ligand stoichiometry and a notable stabilization of the iron(II) oxidation state.

In addition to its chelating properties, the compound's fluorescence characteristics have been investigated for biosensing applications. A recent paper in Analytical Chemistry highlighted its use as a turn-on fluorescent probe for zinc ions in biological systems. The researchers reported a significant enhancement in fluorescence intensity upon zinc binding, with a detection limit in the nanomolar range. This finding opens new avenues for developing sensitive and selective sensors for zinc in cellular environments.

From a medicinal chemistry perspective, 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine has shown promise as a scaffold for designing novel therapeutic agents. A 2024 study in European Journal of Medicinal Chemistry explored its derivatives as inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The lead compound exhibited potent inhibitory activity against the MDM2-p53 interaction, with an IC50 value of 0.8 µM, and demonstrated anti-proliferative effects in vitro against several cancer cell lines.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions may include structural modifications to enhance bioavailability and selectivity, as well as in vivo studies to validate its therapeutic potential. Overall, the growing body of research on 3-(2-Pyridyl)-5,6-diphenyl-1,2,4-triazine underscores its multifaceted utility in chemical biology and drug discovery.